Cas no 602331-29-3 (Zinc, bromo-2-quinolinyl-)

Zinc bromo-2-quinolinyl- is a zinc-based organometallic compound featuring a brominated quinoline ligand. This compound is primarily utilized in organic synthesis and catalytic applications due to its ability to facilitate selective coupling reactions and act as a precursor for more complex metal-organic frameworks. Its stability under ambient conditions and well-defined reactivity make it a valuable reagent in cross-coupling and coordination chemistry. The bromo-quinolinyl moiety enhances its utility in constructing heterocyclic structures, often employed in pharmaceutical and material science research. The compound's compatibility with various solvents and moderate air sensitivity ensure controlled handling while maintaining performance in synthetic workflows.

Zinc, bromo-2-quinolinyl- structure

Product Name:Zinc, bromo-2-quinolinyl-

CAS No:602331-29-3

MF:C₉H₆BrNZn

MW:273.463637828827

MDL:MFCD22685104

CID:4059741

PubChem ID:60024230

Update Time:2025-06-07

Zinc, bromo-2-quinolinyl- Chemical and Physical Properties

Names and Identifiers

- Zinc, bromo-2-quinolinyl-
- 2-Quinolylzinc bromide, 0.5 M in THF
- quinolin-2-ylzinc bromide, 0.25 M in THF
- 602331-29-3
- quinolin-2-ylzinc bromide
- MFCD22685104
- bromozinc(1+);2H-quinolin-2-ide
- 2-Quinolylzinc bromide
- MDL： MFCD22685104
- Inchi： 1S/C9H6N.BrH.Zn/c1-2-6-9-8(4-1)5-3-7-10-9;;/h1-6H;1H;/q;;+1/p-1
- InChI Key： VGKXFYMZXLMPJM-UHFFFAOYSA-M
- SMILES： [Zn](C1C=CC2C=CC=CC=2N=1)Br

Computed Properties

Exact Mass: 270.89750Da
Monoisotopic Mass: 270.89750Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 179
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.4Å²

Zinc, bromo-2-quinolinyl- Pricemore >>

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